5-bromo-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide

• IUPAC Name: 5-bromo-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide
• InChI: InChI=1S/C7H5BrF3NOS/c8-5-1-4(2-14-5)6(13)12-3-7(9,10)11/h1-2H,3H2,(H,12,13)
• InChI Key: RXKJIHKDELTKGI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1C(=O)NCC(F)(F)F)Br
• Molecular Formula: C7H5BrF3NOS
• Molecular Weight: 288.09 g/mol

Description

5-Bromo-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide is a brominated thiophene derivative with a trifluoroethyl-substituted carboxamide group at the 3-position of the thiophene ring. The bromine atom at the 5-position enhances electrophilic reactivity, enabling cross-coupling reactions for further functionalization, while the trifluoroethyl group contributes to increased lipophilicity and metabolic stability compared to non-fluorinated analogs. This compound’s structural features make it a candidate for applications in medicinal chemistry and materials science.

Biological Activity

5-bromo-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide is a thiophene derivative that has garnered attention for its potential biological activities. This compound, characterized by the presence of a bromine atom and a trifluoroethyl group, is being investigated for its interactions with various biological systems, including its antimicrobial, anticancer, and anti-inflammatory properties. The following sections will detail the biological activity of this compound, supported by data tables and research findings.

The molecular formula of 5-bromo-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide is C8H7BrF3N2O. Its structure includes a thiophene ring substituted with a carboxamide group and a trifluoroethyl moiety, which enhances its lipophilicity and biological activity.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The trifluoroethyl group increases membrane permeability, allowing the compound to effectively penetrate cellular barriers. This interaction can lead to modulation of enzyme activity or receptor signaling pathways.

Antimicrobial Activity

Research has shown that thiophene derivatives exhibit significant antimicrobial properties. For instance, studies have indicated that compounds similar to 5-bromo-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide demonstrate efficacy against various bacterial strains.

Compound	Bacterial Strain	IC50 (μg/mL)
5-bromo-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide	Escherichia coli	56.5
Similar Thiophene Derivative	Staphylococcus aureus	52.1

These findings suggest that the compound could be a candidate for developing new antimicrobial agents.

Anticancer Activity

The anticancer potential of this compound has been evaluated in several studies. The mechanism often involves the induction of apoptosis in cancer cells and inhibition of tumor growth.

• Case Study : In vitro studies demonstrated that at concentrations ranging from 50 to 100 μg/mL, the compound significantly inhibited the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells.

Cell Line	Concentration (μg/mL)	Effect
MCF-7	50	70% inhibition
HeLa	100	65% inhibition

Anti-inflammatory Properties

In addition to its antimicrobial and anticancer activities, this compound has shown promise in reducing inflammation. Studies indicate that it can modulate cytokine release and inhibit pathways associated with inflammatory responses.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

a. 5-Bromo-N,N-Dimethylthiophene-3-carboxamide ()

• Substituent Differences : The trifluoroethyl group in the target compound replaces the dimethylamide group in this analog.
• In contrast, the dimethylamide group offers simpler synthetic accessibility but lower metabolic stability .
• Physicochemical Properties : The -CF₃ group increases lipophilicity (logP ~2.8 estimated) compared to the dimethyl analog (logP ~1.5), improving membrane permeability but possibly reducing aqueous solubility.

b. 5-Bromo-N-(5-Methyl-1,2-oxazol-3-yl)thiophene-2-carboxamide ()

• Positional Isomerism : The carboxamide group is at the 2-position of the thiophene ring instead of the 3-position.
• Impact: Positional differences alter electronic conjugation and steric interactions.
• Biological Relevance : The oxazolyl substituent may engage in hydrogen bonding, contrasting with the fluorophilic -CF₃ group, which favors hydrophobic interactions .

c. 4-Phenyl-2-Phenylaminothiophene-3-carboxylic Acid Derivatives ()

• Core Modifications: These analogs feature phenyl and phenylamino groups at the 4- and 2-positions, respectively, with bromine introduced via acetyl group bromination.
• Isomerism : Bromination of the acetyl group generates constitutional isomers (80:20 ratio), complicating purification compared to the straightforward bromination of the target compound’s thiophene ring .
• Bioactivity: Analogs in this class exhibit antibacterial and antifungal activities (e.g., MIC values of 8–32 µg/mL against S.